Cas no 100833-45-2 (Benzenebutanoic acid,4-(octyloxy)-g-oxo-)

Benzenebutanoic acid,4-(octyloxy)-g-oxo- structure
100833-45-2 structure
Product Name:Benzenebutanoic acid,4-(octyloxy)-g-oxo-
CAS No:100833-45-2
MF:C18H26O4
MW:306.396646022797
CID:134344
PubChem ID:2775238
Update Time:2025-04-19

Benzenebutanoic acid,4-(octyloxy)-g-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid,4-(octyloxy)-g-oxo-
    • 4-(4-octoxyphenyl)-4-oxobutanoic acid
    • 4-[4-(OCTYLOXY)PHENYL]-4-OXOBUTANOIC ACID
    • 4-octyloxxybenzoylpropionic acid
    • AC1MCQ31
    • ACMC-1BRPO
    • CTK3J9285
    • HMS547N01
    • Maybridge1_002223
    • SureCN7827962
    • β-(p-octyloxybenzoyl)-propionic acid
    • 3-(4-N-OCTYLOXYBENZOYL)PROPIONIC ACID
    • beta-(p-octyloxybenzoyl)-propionic acid
    • AKOS015912215
    • SLXMWMVPAKQKJT-UHFFFAOYSA-N
    • FT-0617360
    • Benzenebutanoic acid, 4-(octyloxy)-gamma-oxo-
    • 4-(4-(Octyloxy)phenyl)-4-oxobutanoic acid
    • SCHEMBL7827962
    • 100833-45-2
    • DTXSID50379470
    • Inchi: 1S/C18H26O4/c1-2-3-4-5-6-7-14-22-16-10-8-15(9-11-16)17(19)12-13-18(20)21/h8-11H,2-7,12-14H2,1H3,(H,20,21)
    • InChI Key: SLXMWMVPAKQKJT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(CCC(=O)O)=O)=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 306.18318
  • Monoisotopic Mass: 306.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.063
  • Boiling Point: 485.3°Cat760mmHg
  • Flash Point: 170.5°C
  • Refractive Index: 1.51
  • PSA: 63.6
  • LogP: 4.47340
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